Cas no 57372-70-0 (5-Fluorohistidine)

• Product name: 5-Fluorohistidine
• CAS No: 57372-70-0
• MF: C₆H₈N₃O₂F
• MW: 173.145
• MDL: MFCD20640743
• CID: 2681344
• PubChem ID: 25128391

5-Fluorohistidine Chemical and Physical Properties

Names and Identifiers

• 4(5)-Fluoro-histidine
• FF167425
• DTXSID10205968
• Histidine, 5-fluoro-
• 5-Fluoro-L-histidine
• SCHEMBL8697806
• DTXCID40128459
• 5-Fluorohistidine
• 57372-70-0
• (2S)-2-amino-3-(4-fluoro-1H-imidazol-5-yl)propanoic acid
• (2S)-2-amino-3-(5-fluoro-1H-imidazol-4-yl)propanoic acid

• MDL： MFCD20640743
• Inchi： InChI=1S/C6H8FN3O2/c7-5-4(9-2-10-5)1-3(8)6(11)12/h2-3H,1,8H2,(H,9,10)(H,11,12)/t3-/m0/s1
• InChI Key： IIEBYYLVTJMGAI-VKHMYHEASA-N

Computed Properties

• Exact Mass: 173.06005467g/mol
• Monoisotopic Mass: 173.06005467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 92Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives